Cas no 1153290-76-6 (N-(3,4-difluorophenyl)thian-4-amine)

• Product Name: N-(3,4-difluorophenyl)thian-4-amine
• CAS No: 1153290-76-6
• MF: C₁₁H₁₃F₂NS
• MW: 229.289428472519
• CID: 5166759
• PubChem ID: 43511291
• Update Time: 2026-03-04

N-(3,4-difluorophenyl)thian-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-amine, N-(3,4-difluorophenyl)tetrahydro-
• n-(3,4-Difluorophenyl)tetrahydro-2h-thiopyran-4-amine
• N-(3,4-difluorophenyl)thian-4-amine

• Inchi： 1S/C11H13F2NS/c12-10-2-1-9(7-11(10)13)14-8-3-5-15-6-4-8/h1-2,7-8,14H,3-6H2
• InChI Key： OQCOPABUEDYUOB-UHFFFAOYSA-N
• SMILES： C1SCCC(NC2=CC=C(F)C(F)=C2)C1

Additional information on N-(3,4-difluorophenyl)thian-4-amine

Recent Advances in the Study of N-(3,4-difluorophenyl)thian-4-amine (CAS: 1153290-76-6) in Chemical Biology and Pharmaceutical Research

N-(3,4-difluorophenyl)thian-4-amine (CAS: 1153290-76-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique thian-4-amine core and difluorophenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of N-(3,4-difluorophenyl)thian-4-amine has been optimized to improve yield and purity, with recent publications highlighting novel catalytic methods that enhance efficiency. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the compound. These methodological advancements have facilitated the production of high-quality material for subsequent biological testing.

Pharmacological evaluations of N-(3,4-difluorophenyl)thian-4-amine have revealed its activity as a modulator of specific neurotransmitter receptors, particularly those involved in neurological disorders. In vitro studies demonstrate its affinity for serotonin and dopamine receptors, suggesting potential applications in treating depression, Parkinson's disease, and other CNS-related conditions. Additionally, preliminary in vivo studies in rodent models have shown favorable pharmacokinetic profiles, including good bioavailability and blood-brain barrier penetration.

Recent investigations into the mechanism of action of N-(3,4-difluorophenyl)thian-4-amine have utilized computational modeling and X-ray crystallography to elucidate its binding interactions with target proteins. These studies have identified key molecular interactions that contribute to its selectivity and efficacy, providing a foundation for structure-activity relationship (SAR) optimization. Such insights are critical for the design of derivatives with improved therapeutic profiles.

In the context of drug development, N-(3,4-difluorophenyl)thian-4-amine has been explored as a scaffold for the creation of novel analogs. Researchers have reported the synthesis of several derivatives with modified substituents, aiming to enhance potency and reduce off-target effects. Early-stage clinical trials are anticipated to begin within the next two years, pending successful completion of preclinical safety assessments.

The compound's potential extends beyond neurological applications. Recent findings indicate its utility in oncology, where it has shown inhibitory effects on certain kinase enzymes implicated in cancer cell proliferation. Collaborative efforts between academic and industrial research teams are underway to explore these applications further, with a focus on identifying synergistic combinations with existing chemotherapeutic agents.

In conclusion, N-(3,4-difluorophenyl)thian-4-amine (CAS: 1153290-76-6) represents a versatile and promising compound in modern pharmaceutical research. Its multifaceted pharmacological properties, coupled with advances in synthesis and mechanistic understanding, underscore its potential as a lead molecule for therapeutic development. Continued research efforts are expected to yield significant breakthroughs, particularly in the treatment of neurological and oncological disorders.